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Compound of Interest

Compound Name:
S-(2-Chloro-2-oxoethyl)

ethanethioate

Cat. No.: B084253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is an in-depth technical guide compiled from available chemical

safety information. As of November 2025, a specific, official Safety Data Sheet (SDS) for S-(2-
Chloro-2-oxoethyl) ethanethioate (CAS No. 10553-78-3) is not readily available in public

databases. The following information is therefore based on the known properties and hazards

of its constituent functional groups: an acyl chloride and a thioester. All handling of this

chemical should be conducted by trained personnel with extreme caution in a controlled

laboratory environment.

Introduction
S-(2-Chloro-2-oxoethyl) ethanethioate, also known by synonyms such as

acetylmercaptoacetyl chloride, is a bifunctional molecule containing a highly reactive acyl

chloride group and a thioester linkage.[1] This combination makes it a potentially valuable but

hazardous reagent in organic synthesis, particularly in the development of pharmaceuticals and

specialty chemicals where it can be used to introduce an acetylthioacetyl moiety.[2][3] Its utility

as a synthetic intermediate stems from the high electrophilicity of the acyl chloride, making it a

potent acylating agent.[4] The thioester group can be of interest for its role in biochemical

processes and its own unique reactivity.[5]

This guide provides a comprehensive overview of the inferred safety precautions, handling

procedures, and disposal methods for S-(2-Chloro-2-oxoethyl) ethanethioate, based on the
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well-documented behavior of acyl chlorides and thioesters.

Hazard Identification and Classification
Due to the presence of the acyl chloride functional group, S-(2-Chloro-2-oxoethyl)
ethanethioate is expected to be a highly reactive, corrosive, and moisture-sensitive

compound. Contact with water, including atmospheric moisture, will lead to a rapid and

exothermic hydrolysis reaction, producing hydrochloric acid (HCl) and S-(2-hydroxy-2-oxoethyl)

ethanethioate. The released HCl will appear as corrosive, steamy fumes.

Inferred GHS Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed.

Skin Corrosion/Irritation Category 1B
Causes severe skin burns and

eye damage.

Serious Eye Damage/Irritation Category 1 Causes serious eye damage.

Acute Toxicity, Inhalation Category 3 Toxic if inhaled.

Specific target organ toxicity —

Single exposure (Respiratory

tract irritation)

Category 3
May cause respiratory

irritation.

Physical and Chemical Properties
Quantitative experimental data for S-(2-Chloro-2-oxoethyl) ethanethioate is limited. The

following table summarizes available and computed data.
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Property Value Source

Molecular Formula C₄H₅ClO₂S PubChem[1]

Molecular Weight 152.60 g/mol PubChem[1]

CAS Number 10553-78-3 PubChem[1]

Appearance
Inferred to be a colorless to

light yellow fuming liquid

General properties of acyl

chlorides

Odor Pungent, acrid
General properties of acyl

chlorides

Boiling Point 180.2°C at 760 mmHg BOC Sciences[3]

Density 1.336 g/cm³ BOC Sciences[3]

Solubility

Reacts violently with water.

Soluble in anhydrous aprotic

organic solvents (e.g.,

dichloromethane, chloroform,

THF, diethyl ether).

General properties of acyl

chlorides

Safety and Handling Precautions
Given its high reactivity, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
A comprehensive assessment of personal protective equipment is critical.
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Protection Type Minimum Requirement

Eye/Face Protection Chemical safety goggles and a full-face shield.

Skin Protection
Flame-retardant lab coat, chemical-resistant

apron.

Hand Protection

Butyl rubber or neoprene gloves. Double gloving

is recommended. Check glove manufacturer's

compatibility data.

Respiratory Protection

Work must be conducted in a certified chemical

fume hood. For emergency situations, a self-

contained breathing apparatus (SCBA) is

required.

Engineering Controls
Fume Hood: All manipulations of S-(2-Chloro-2-oxoethyl) ethanethioate must be

performed in a certified and properly functioning chemical fume hood to control exposure to

corrosive vapors and fumes.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be

immediately accessible in the work area.

Inert Atmosphere: Due to its moisture sensitivity, handling and storage under an inert

atmosphere (e.g., nitrogen or argon) is highly recommended to prevent degradation and the

release of HCl gas.

Storage
Store in a cool, dry, well-ventilated area away from incompatible materials.

Keep containers tightly sealed, preferably under an inert atmosphere.

The storage area should be designated for corrosive and water-reactive chemicals.

Incompatible materials include water, alcohols, amines, strong bases, and oxidizing agents.
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Experimental Protocols: General Acylation Reaction
While a specific protocol for S-(2-Chloro-2-oxoethyl) ethanethioate is not available, the

following represents a general procedure for an acylation reaction using a primary amine,

based on standard practices for acyl chlorides.

Reaction: R-NH₂ + ClC(O)CH₂SC(O)CH₃ → R-NHC(O)CH₂SC(O)CH₃ + HCl

Materials:

S-(2-Chloro-2-oxoethyl) ethanethioate

Primary amine (e.g., benzylamine)

Anhydrous dichloromethane (DCM)

Tertiary amine base (e.g., triethylamine, to scavenge HCl)

Anhydrous sodium sulfate

Nitrogen or Argon gas supply

Procedure:

Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen/argon inlet.

Reagent Preparation: In the flask, dissolve the primary amine and triethylamine (1.1

equivalents) in anhydrous DCM under an inert atmosphere.

Cooling: Cool the solution to 0 °C using an ice bath.

Addition of Acyl Chloride: Dissolve S-(2-Chloro-2-oxoethyl) ethanethioate (1.0 equivalent)

in anhydrous DCM in the dropping funnel. Add the acyl chloride solution dropwise to the

stirred amine solution over 30-60 minutes, maintaining the temperature at 0 °C.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for 2-4 hours, monitoring the reaction by TLC.
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Workup: Quench the reaction by the slow addition of water. Separate the organic layer, wash

with saturated sodium bicarbonate solution and brine, then dry over anhydrous sodium

sulfate.

Purification: Filter the solution and concentrate the solvent under reduced pressure. The

crude product can be purified by column chromatography.

Waste Disposal:
Quenching Excess Reagent: Unused S-(2-Chloro-2-oxoethyl) ethanethioate should be

quenched slowly and carefully. A recommended method is to add it dropwise to a stirred,

cold (0 °C) solution of sodium bicarbonate or a dilute solution of a non-protic amine (like

triethylamine) in an inert solvent. Alternatively, it can be slowly added to a large volume of a

non-nucleophilic alcohol like isopropanol.[6] Never quench with water directly in a

concentrated form.

Waste Streams: All liquid and solid waste containing this compound or its byproducts should

be collected in designated, labeled hazardous waste containers for disposal by trained

personnel in accordance with local regulations.

Toxicology and Biological Effects
No specific toxicological studies on S-(2-Chloro-2-oxoethyl) ethanethioate have been found.

However, as a highly electrophilic agent, it is expected to be cytotoxic.

Electrophilicity: Acyl chlorides are strong electrophiles that can react readily with biological

nucleophiles such as the thiol groups on cysteine residues and the amino groups on lysine

residues in proteins, as well as with DNA.[4][7] This covalent modification can disrupt protein

function and lead to cellular damage.

Inferred Toxicity: The primary toxic effects are expected to be acute and localized to the site

of contact (skin, eyes, respiratory tract) due to its corrosive nature. Systemic toxicity

following absorption is possible but less characterized. The hydrolysis product, hydrochloric

acid, is a known corrosive.
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The following diagrams illustrate the key chemical transformations and a generalized

experimental workflow for handling S-(2-Chloro-2-oxoethyl) ethanethioate.

General Reactivity of S-(2-Chloro-2-oxoethyl) ethanethioate

S-(2-Chloro-2-oxoethyl)
ethanethioate

Acylated Product
(Nu-C(O)CH2SC(O)CH3)

Acylation

Hydrochloric Acid (HCl)

Byproduct

Nucleophile (Nu-H)
e.g., R-OH, R-NH2, H2O

Click to download full resolution via product page

Caption: General acylation reaction pathway.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b084253?utm_src=pdf-body
https://www.benchchem.com/product/b084253?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Acylation

Preparation

Reaction

Workup & Purification

Flame-dry glassware
under vacuum

Assemble under
inert atmosphere (N2/Ar)

Dissolve amine & base
in anhydrous solvent

Cool to 0°C

Slowly add S-(2-Chloro-2-oxoethyl)
ethanethioate solution

Stir at room temperature

Quench reaction

Aqueous extraction

Dry organic layer

Purify by chromatography

Click to download full resolution via product page

Caption: A generalized experimental workflow.
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Emergency Procedures
Skin Contact: Immediately flush skin with copious amounts of water for at least 15 minutes

while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the

spill with a dry, inert absorbent material (e.g., sand, vermiculite). Collect and place in a

sealed container for disposal. Do not use combustible materials, such as sawdust. Do not

use water. Ventilate the area and wash the spill site after material pickup is complete.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety and Handling of S-(2-Chloro-2-
oxoethyl) ethanethioate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084253#s-2-chloro-2-oxoethyl-ethanethioate-safety-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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